Cas no 180146-79-6 (Benzeneethanamine,4-amino-2-fluoro-)

Benzeneethanamine,4-amino-2-fluoro- structure
180146-79-6 structure
Product Name:Benzeneethanamine,4-amino-2-fluoro-
CAS No:180146-79-6
MF:C8H11FN2
MW:154.184745073318
CID:113362
PubChem ID:18621911
Update Time:2025-04-18

Benzeneethanamine,4-amino-2-fluoro- Chemical and Physical Properties

Names and Identifiers

    • Benzeneethanamine,4-amino-2-fluoro-
    • 4-(2-aminoethyl)-3-fluoroaniline
    • Benzeneethanamine, 4-amino-2-fluoro- (9CI)
    • DTXSID10595210
    • FBVPFKKDRHJLNJ-UHFFFAOYSA-N
    • 180146-79-6
    • SCHEMBL7239671
    • Inchi: 1S/C8H11FN2/c9-8-5-7(11)2-1-6(8)3-4-10/h1-2,5H,3-4,10-11H2
    • InChI Key: FBVPFKKDRHJLNJ-UHFFFAOYSA-N
    • SMILES: FC1C=C(C=CC=1CCN)N

Computed Properties

  • Exact Mass: 154.09073
  • Monoisotopic Mass: 154.09062652g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 119
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 52Ų

Experimental Properties

  • PSA: 52.04
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